Cas no 3682-79-9 (2-(4-Bromo-phenyl)-2H-benzotriazole)

2-(4-Bromo-phenyl)-2H-benzotriazole structure
3682-79-9 structure
Product Name:2-(4-Bromo-phenyl)-2H-benzotriazole
CAS No:3682-79-9
MF:C12H8BrN3
MW:274.116021156311
CID:4713590
Update Time:2023-08-16

2-(4-Bromo-phenyl)-2H-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromo-phenyl)-2H-benzotriazole
    • 2-(4-Bromo-phenyl)-2H-benzotriazole
    • Inchi: 1S/C12H8BrN3/c13-9-5-7-10(8-6-9)16-14-11-3-1-2-4-12(11)15-16/h1-8H
    • InChI Key: ZYMYFVCUEKJGCL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)N1N=C2C=CC=CC2=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 226
  • XLogP3: 4
  • Topological Polar Surface Area: 30.7
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